benzyl (2-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-oxoethyl)carbamate

• IUPAC Name: benzyl N-[2-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl]carbamate
• InChI: InChI=1S/C22H24N4O3/c1-16-24-19-9-5-6-10-20(19)26(16)18-11-12-25(14-18)21(27)13-23-22(28)29-15-17-7-3-2-4-8-17/h2-10,18H,11-15H2,1H3,(H,23,28)
• InChI Key: BIVCFMMDLFITOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CCN(C3)C(=O)CNC(=O)OCC4=CC=CC=C4
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The imidazole name was reported by Arthur Rudolf Hantzsch (1857–1935) in 1887.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antimicrobial Activity

Imidazole derivatives, including benzyl carbamate compounds, have been extensively studied for their antimicrobial properties. . The presence of the imidazole ring contributes to their ability to interact with microbial enzymes and disrupt essential biological processes.

Antitumor Potential

Compounds containing the imidazole moiety have shown promise in cancer research. They can interfere with cell proliferation and induce apoptosis in tumor cells. .

Anti-inflammatory and Analgesic Effects

The anti-inflammatory and analgesic effects of imidazole derivatives are well-documented. These compounds can modulate inflammatory pathways and have been used to develop drugs that alleviate pain and inflammation. .

Antiviral Applications

Imidazole derivatives have been explored for their antiviral properties. They can inhibit the replication of various viruses, offering a potential pathway for the development of new antiviral drugs. .

Gastroprotective Effects

Benzimidazole derivatives are known for their gastroprotective effects and are used in the treatment of ulcers. .

Antihelmintic Activity

The antihelmintic activity of imidazole derivatives makes them effective against parasitic worms. .

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

There is a great importance of heterocyclic ring containing drugs. In heterocyclic chemistry, imidazole containing moiety occupied a unique position. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.